Cas no 156994-29-5 (3,5-Octadiene-2,7-dione,(3Z,5E)-)

• Product Name: 3,5-Octadiene-2,7-dione,(3Z,5E)-
• CAS No: 156994-29-5
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 107654
• PubChem ID: 45085522
• Update Time: 2025-04-18

3,5-Octadiene-2,7-dione,(3Z,5E)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Octadiene-2,7-dione,(3Z,5E)-
• 3,5-Octadiene-2,7-dione, (E,Z)- (9CI)
• 156994-29-5
• SCHEMBL820895
• 3,5-Octadiene-2,7-dione,(E,Z)-(9ci)

• Inchi： 1S/C8H10O2/c1-7(9)5-3-4-6-8(2)10/h3-6H,1-2H3/b5-3-,6-4+
• InChI Key： BCKGLINGXIXQPD-CIIODKQPSA-N
• SMILES： O=C(C)/C=C\C=C\C(C)=O

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 34.14